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Compound of Interest

Compound Name: 7-Fluoro-4-methoxyquinoline

Cat. No.: B15071090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 7-fluoro-4-
methoxyquinoline derivatives, compounds of significant interest in medicinal chemistry due to

their potential as therapeutic agents. This document details the core synthetic methodologies,

presents quantitative data for key reaction steps, and visualizes the relevant biological

pathways where these compounds may exert their effects.

Synthetic Pathways
The synthesis of 7-fluoro-4-methoxyquinoline derivatives is typically achieved through a

multi-step process commencing with the construction of the core quinoline scaffold, followed by

functional group interconversions. The most common and effective strategies involve the initial

formation of a 7-fluoro-4-hydroxyquinoline intermediate, which is subsequently converted to the

target 4-methoxy derivative. Two classical name reactions, the Gould-Jacobs reaction and the

Conrad-Limpach synthesis, are pivotal in forming the foundational quinoline ring system.

A general synthetic workflow is depicted below:
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Step 1: Condensation

Step 2: Thermal Cyclization

Optional: Hydrolysis & Decarboxylation
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Heat

Ethyl 7-fluoro-4-hydroxyquinoline-3-carboxylate

NaOH, then H+

Heat

7-Fluoro-4-hydroxyquinoline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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